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Compound of Interest

Compound Name: (S)-2-Amino-1-phenylethanol
CAS No.: 56613-81-1
Cat. No.: B3042313
Get Quote
. J

Executive Summary & Compound Identity

(S)-2-Amino-1-phenylethanol (also known as (S)-Phenylethanolamine or (S)-2-Hydroxy-2-
phenylethylamine) is a chiral amino alcohol used extensively in the asymmetric synthesis of
bioactive compounds, including norepinephrine analogues. Its spectroscopic signature is
defined by the interplay between the benzylic hydroxyl group and the primary amine, which
creates distinct patterns in NMR and MS data.

Chemical Identity Data
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Parameter Value

IUPAC Name (1S)-2-Amino-1-phenylethanol

CAS Number 56613-81-1 (S-isomer); 7568-93-6 (Racemate)
Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol

Chirality (S)-+)

Optical Rotation (c=2, Ethanol)

SMILES NCclcccecl

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data below reflects the free base in deuterated chloroform (
). Note that the hydroxyl and amine protons are exchangeable and their chemical shifts (

) and peak shapes are highly concentration- and solvent-dependent.

H NMR Data (400 MHz, )

The spectrum is characterized by a distinctive ABX system (or AMX depending on resolution)
formed by the chiral methine proton and the diastereotopic methylene protons.
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5.2 ppm, and the

as a broad signal.

C NMR Data (100 MHz, )

Chemical Shift (
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Mass Spectrometry (MS)

The mass spectrum of (S)-2-Amino-1-phenylethanol is dominated by

-cleavage, a characteristic fragmentation pathway for amino alcohols.

Fragmentation Pathway

The molecular ion (

, m/z 137) is typically weak or absent. The ionization energy preferentially localizes on the
nitrogen lone pair, triggering cleavage of the C-C bond between the benzylic carbon and the

methylene carbon.

Key Fragments:

e m/z 30 (Base Peak): The iminium ion

. This is the diagnostic peak for primary amines with an unsubstituted
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-carbon.

e m/z 107: The hydroxybenzyl cation

e m/z 77: The phenyl cation

e m/z 79: The benzenium ion

Fragmentation Logic Diagram
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Caption: Primary fragmentation pathways of (S)-2-Amino-1-phenylethanol under Electron
Impact (El, 70eV). Path A is favored due to the stability of the nitrogen-containing cation.

Infrared (IR) Spectroscopy

The IR spectrum provides rapid confirmation of the functional groups. Data is typically acquired
via ATR (Attenuated Total Reflectance) or KBr pellet.
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Experimental Protocols
Sample Preparation for NMR

To ensure high-fidelity data and avoid H-D exchange broadening:

e Solvent Selection: Use

(99.8% D) for routine analysis. Use

if the sample is a salt (e.g., HCI salt) or if OH/NH coupling resolution is required.

e Concentration: Dissolve ~10 mg of sample in 0.6 mL of solvent. High concentrations may

shift OH/NH peaks due to intermolecular hydrogen bonding.[1]

« Filtration: Filter through a glass wool plug to remove suspended solids which cause line

broadening.
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Chiral Purity Verification (Polarimetry)

Since the spectroscopic methods above (NMR, IR, MS) are achiral, they cannot distinguish
enantiomers.

o Method: Dissolve (S)-2-Amino-1-phenylethanol in absolute ethanol to a concentration of

(2 g/100 mL).

e Measurement: Measure optical rotation at 20°C using the Sodium D-line (589 nm).
» Validation: The specific rotation

must be positive (approx.
to

). A negative value indicates the (R)-enantiomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. modgraph.co.uk [modgraph.co.uk]
o 2. 2-Cyclohexylamino-1-phenylethanol [webbook.nist.gov]

e To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of (S)-2-
Amino-1-phenylethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3042313/docs#technical-guide-spectroscopic-
profiling-of-s-2-amino-1-phenylethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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